Cas no 1160250-34-9 (3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride)

• Product Name: 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride
• CAS No: 1160250-34-9
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• MDL: MFCD12197930
• CID: 4682156
• Update Time: 2025-10-29

3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4-[(2-METHYLBENZYL)OXY]BENZOYL CHLORIDE
• 3-Methoxy-4-((2-methylbenzyl)oxy)benzoyl chloride
• STL508778
• BBL037095
• 3-methoxy-4-[(2-methylphenyl)methoxy]benzoyl chloride
• benzoyl chloride, 3-methoxy-4-[(2-methylphenyl)methoxy]-
• 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride

• MDL： MFCD12197930
• Inchi： 1S/C16H15ClO3/c1-11-5-3-4-6-13(11)10-20-14-8-7-12(16(17)18)9-15(14)19-2/h3-9H,10H2,1-2H3
• InChI Key： LMXAWOGJURSJNB-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)OC)OCC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride

3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride (CAS No. 1160250-34-9)

3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride, also known by its CAS number 1160250-34-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methoxy group, a benzyl group, and a benzoyl chloride moiety. The combination of these functional groups makes it a versatile building block for synthesizing more complex molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride has been extensively studied for its potential in drug discovery. Its methoxy group provides electron-donating properties, which can enhance the bioavailability of derived compounds. The benzoyl chloride moiety acts as an electrophilic site, facilitating reactions with nucleophiles such as amines or hydroxyl groups to form amides or esters. These derivatives are being investigated for their potential as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

Another notable application of this compound is in the field of polymer chemistry. The benzoyl chloride group can serve as a cross-linking agent in the synthesis of polymeric materials with tailored mechanical and thermal properties. Recent studies have demonstrated the use of 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride in creating biodegradable polymers for use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The structural versatility of 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride also makes it an ideal candidate for use in organic electronics. Its ability to form self-assembled monolayers on surfaces has been leveraged to develop advanced materials for flexible electronics and optoelectronic devices. Researchers have reported promising results in enhancing the charge transport properties of organic semiconductors through the incorporation of this compound.

In addition to its chemical applications, 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride has shown potential in analytical chemistry as a reagent for the determination of trace metals. Its ability to form stable metal complexes has been utilized in developing sensitive and selective assays for elements such as copper, zinc, and iron. This has significant implications for environmental monitoring and quality control in industrial processes.

The environmental impact and safety profile of 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride have also been subjects of recent research. Studies indicate that while it exhibits moderate toxicity to aquatic organisms, its degradation products are less harmful under aerobic conditions. Efforts are underway to develop eco-friendly synthesis routes and waste management strategies to minimize its environmental footprint.

In conclusion, 3-Methoxy-4-(2-methylbenzyl)oxybenzoyl Chloride (CAS No. 1160250-34-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as a valuable building block for advanced materials and pharmaceuticals while offering innovative solutions in analytical chemistry and environmental science. As research continues to uncover new potential uses for this compound, its role in driving technological advancements is expected to grow significantly.